5-Hydroxy Omeprazole (~5per cent Triethylamine as stabilizer)

• CAS No.: 92340-57-3
• Product Name: 5-Hydroxy Omeprazole (~5per cent Triethylamine as stabilizer)
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol
• IUPAC Name: [4-methoxy-6-[(6-methoxy-1H-benzimidazol-2-yl)sulfinylmethyl]-5-methylpyridin-3-yl]methanol
• Standard InChI: InChI=1S/C17H19N3O4S/c1-10-15(18-7-11(8-21)16(10)24-3)9-25(22)17-19-13-5-4-12(23-2)6-14(13)20-17/h4-7,21H,8-9H2,1-3H3,(H,19,20)
• Standard InChIKey: CMZHQFXXAAIBKE-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CN=C1CS(=O)C2=NC3=C(N2)C=C(C=C3)OC)CO)OC
• Canonical SMILES: CC1=C(C(=CN=C1CS(=O)C2=NC3=C(N2)C=C(C=C3)OC)CO)OC
• Appearance: Assay:≥98%A solid
• Description: 5-Hydroxyomeprazole belongs to the class of organic compounds known as sulfinylbenzimidazoles. These are polycyclic aromatic compounds containing a sulfinyl group attached at the position 2 of a benzimidazole moiety. 5-Hydroxyomeprazole is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-Hydroxyomeprazole has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, 5-hydroxyomeprazole is involved in the omeprazole action pathway.; 5'-hydroxyomeprazole is a sulfoxide that is omeprazole in which one of the methyl hydrogens at position 5 on the pyridine ring is substituted by a hydroxy group. It has a role as a drug metabolite. It is a member of benzimidazoles, a member of pyridines, a sulfoxide and an aromatic ether. It derives from an omeprazole.
• Synonyms: 4-Methoxy-6-[[(5-methoxy-1H-benzimidazol-2-yl)sulfinyl]methyl]-5-methyl-3-pyridinemethanol; 5-Methoxy-2-[[(4-methoxy-3-methyl-5-hydroxymethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole; Hydroxyomeprazole
• PubChem Compound: 119560
• Last Modified: Nov 11 2021